Cas no 55863-98-4 (Acetic acid, [(cyanomethyl)sulfonyl]-)

• Product Name: Acetic acid, [(cyanomethyl)sulfonyl]-
• CAS No: 55863-98-4
• MF: C₄H₅NO₄S
• MW: 163.151799917221
• CID: 350425
• PubChem ID: 23470093
• Update Time: 2025-04-19

Acetic acid, [(cyanomethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(cyanomethyl)sulfonyl]-
• 2-(cyanomethylsulfonyl)acetic acid
• AKOS000193393
• (Cyanomethanesulfonyl)acetic acid
• SCHEMBL11392924
• 55863-98-4
• NCEMYYNYQIPXPN-UHFFFAOYSA-N
• DTXSID10634456
• cyanomethylsulfonylacetic acid

• Inchi： 1S/C4H5NO4S/c5-1-2-10(8,9)3-4(6)7/h2-3H2,(H,6,7)
• InChI Key： NCEMYYNYQIPXPN-UHFFFAOYSA-N
• SMILES： S(CC#N)(CC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 162.99395
• Monoisotopic Mass: 162.99392881g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 95.23